Cas no 109971-57-5 (3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl-1-14C)oxy]-, inner salt,4-oxide (9CI))

• Product Name: 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl-1-14C)oxy]-, inner salt,4-oxide (9CI)
• CAS No: 109971-57-5
• MF: C₄₀H₈₀NO₈P
• MW: 736.031415939331
• CID: 128653
• PubChem ID: 10930641
• Update Time: 2025-04-18

3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl-1-14C)oxy]-, inner salt,4-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl-1-14C)oxy]-, inner salt,4-oxide (9CI)
• L-3-PHOSPHATIDYLCHOLINE,1-PALMITOYL-2-[1-14C]PALMITOYL
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl-1-14C)oxy]-, inner salt,4-oxid
• PHOSPHATIDYLCHOLINE-L-ALPHA-DIPALMITOYL, [2-PALMITOYL-1-14C]
• 109971-57-5
• (3-Hexadecanoyloxy-2-(114C)hexadecanoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate

• Inchi： 1S/C40H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3/i40+2
• InChI Key： KILNVBDSWZSGLL-QPTXPDSUSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCC)=O)O[14C](CCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 735.56539750g/mol
• Monoisotopic Mass: 735.56539750g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 40
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 111Ų